molecular formula C11H9NO2 B8673796 3-(1H-Indol-7-yl)prop-2-enoic acid

3-(1H-Indol-7-yl)prop-2-enoic acid

Cat. No.: B8673796
M. Wt: 187.19 g/mol
InChI Key: ZLIDDFODQOEXPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1H-Indol-7-yl)prop-2-enoic acid is a carboxylic acid derivative featuring a prop-2-enoic acid (acrylic acid) backbone conjugated to the 7-position of an indole ring. Indole derivatives are pivotal in medicinal chemistry due to their prevalence in natural products and bioactive molecules. The 7-substituted indole moiety is less commonly studied compared to 3- or 5-substituted analogs, which may confer unique electronic and steric properties.

Properties

Molecular Formula

C11H9NO2

Molecular Weight

187.19 g/mol

IUPAC Name

3-(1H-indol-7-yl)prop-2-enoic acid

InChI

InChI=1S/C11H9NO2/c13-10(14)5-4-8-2-1-3-9-6-7-12-11(8)9/h1-7,12H,(H,13,14)

InChI Key

ZLIDDFODQOEXPA-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)C=CC(=O)O)NC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position on the Indole Ring

3-(1H-Indol-3-yl)prop-2-enoic Acid Derivatives
  • Example: 2-[(1H-Indol-3-yl)methyl]prop-2-enoic acid (CAS: N/A) Structure: Prop-2-enoic acid linked to the indole via a methyl group at position 3. Applications: Limited data, but indol-3-yl derivatives are often explored as kinase inhibitors or antimicrobial agents.
(2E)-3-(1H-Indol-5-yl)prop-2-enoic Acid (CAS: 179626-79-0)
  • Structure: Prop-2-enoic acid directly conjugated to the indole at position 4.
  • Properties: Higher planarity than 3-substituted analogs, which may improve π-π stacking in biological targets. Molecular weight: 187.2 g/mol; IUPAC name: (E)-3-(1H-indol-5-yl)prop-2-enoic acid .
  • Applications : Used in fluorescence-based assays due to conjugated double bonds.
3-(1H-Indol-7-yl)prop-2-enoic Acid
  • Hypothesized Properties :
    • Acidity : The electron-withdrawing indole ring (position 7) may increase carboxylic acid acidity compared to 3- or 5-substituted analogs.
    • Solubility : Likely lower than polar derivatives (e.g., hydroxyl-substituted indoles) due to reduced hydrogen-bonding capacity.

Functional Group Modifications

3-(Dimethylamino)-1-(1H-Indol-3-yl)prop-2-en-1-one
  • Structure: Ketone group replaces the carboxylic acid; dimethylamino substituent on the acrylic chain.
  • Key Findings : Serves as an intermediate in anticancer drug synthesis. Optimized synthesis achieved 98% purity under reflux conditions .
  • Comparison : The ketone group reduces water solubility but enhances membrane permeability compared to carboxylic acid analogs.
2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic Acid
  • Structure : Oxoacetic acid (α-keto acid) linked to a methoxy-substituted indole.
  • Synthesis : Prepared via oxalyl chloride reaction with 7-methoxyindole, followed by NaHCO3 quenching .
  • Reactivity : The α-keto group facilitates nucleophilic attacks, making it a candidate for enzyme inhibition studies.

Hydrogen Bonding and Crystallography

  • Hydrogen Bonding: Carboxylic acid groups in prop-2-enoic acid derivatives form robust hydrogen-bonded networks, influencing crystal packing. Indole N–H groups further contribute to supramolecular assembly .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.